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Compound of Interest

Compound Name: Undecyl 8-bromooctanoate

Cat. No.: B15551485

Disclaimer: Specific stability and storage data for Undecyl 8-bromooctanoate is not readily
available in the public domain. This guide provides an in-depth technical overview based on the
properties of the closely related compound, Ethyl 8-bromooctanoate, and general principles of
chemical handling and storage for bromoalkanes and esters. The information herein is intended
for researchers, scientists, and drug development professionals and should be supplemented
with in-house stability studies for critical applications.

Introduction

Undecyl 8-bromooctanoate is a brominated fatty acid ester with potential applications in
organic synthesis, serving as a versatile intermediate in the pharmaceutical and agrochemical
industries.[1][2] The presence of a reactive bromo group and an ester linkage necessitates
careful consideration of its stability and storage conditions to ensure its integrity and prevent
degradation.[2] This document outlines the key factors influencing the stability of Undecyl 8-
bromooctanoate, provides recommended storage and handling protocols, and discusses
potential degradation pathways.

Physicochemical Properties (Inferred from Ethyl 8-
bromooctanoate)

To understand the stability of Undecyl 8-bromooctanoate, it is useful to consider the
properties of its ethyl ester analog, Ethyl 8-bromooctanoate. The longer undecyl chain will
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primarily influence physical properties such as boiling point and density, while the chemical
reactivity will be largely dictated by the bromo and ester functional groups.

Value (for Ethyl 8-

Property Reference
bromooctanoate)
Molecular Formula C10H19Bro2 [2]
Molecular Weight 251.16 g/mol [2]
Clear, colorless to pale-yellow
Appearance o [2]
oil/liquid
Boiling Point ~123°C at 3 mmHg [2]
Density 1.194 g/cm3 [2]

Factors Influencing Stability

The stability of Undecyl 8-bromooctanoate is primarily influenced by its susceptibility to
hydrolysis, nucleophilic substitution, and elimination reactions. Key environmental factors that
can accelerate degradation include:

Temperature: Elevated temperatures can increase the rate of decomposition reactions.

o Moisture: The ester linkage is susceptible to hydrolysis, which is accelerated by the presence
of water, leading to the formation of 8-bromooctanoic acid and undecanol.

o Light: Exposure to UV light can potentially induce the formation of free radicals, leading to
undesired side reactions.

e Incompatible Materials: Contact with strong oxidizing agents, bases, and certain metals can
lead to vigorous reactions and degradation.[3]

Recommended Storage and Handling Conditions

Proper storage and handling are crucial to maintain the quality and shelf-life of Undecyl 8-
bromooctanoate. The following conditions are recommended based on guidelines for similar
bromo-compounds and general laboratory practice.
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Condition Recommendation Reference

Store in a refrigerator. Store in
Temperature [4]
a cool, dry place.

Store in a tightly closed
Atmosphere ) [4115][6]
container.

Store in original, tightly sealed
containers. For solutions of

Container inorganic hydroxides (potential ~ [6][7]
contaminants), polyethylene

containers are recommended.

o Store and handle in a well-
Ventilation _ [5][6]1[8]
ventilated area.

o Segregate from acids, bases,
Incompatibilities o [7]
and strong oxidizing agents.

) Date containers upon receipt
Labeling ) [7]
and opening.

Experimental Protocols: General Chemical Handling

While specific experimental protocols for Undecyl 8-bromooctanoate stability studies are not
available, a general workflow for the safe handling of liquid chemicals can be applied.
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Preparation

Review Safety Data Sheet (SDS)

;

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

l

Ensure access to Eyewash & Safety Shower

Han%ling

Work in a well-ventilated area
(e.g., Fume Hood)

|
l i Spill Response
1
1
1
1

Use non-sparking tools r—=-r-P Evacuate and alert personnel

: i

Ground and bond containers Contain spill with inert absorbent material
Stor@e l
Store in a tightly closed container Collect and dispose of as hazardous waste
Store in a cool, dry, well-ventilated area Decontaminate the spill area

l

Segregate from incompatible materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Stability and Storage of Undecyl 8-
bromooctanoate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551485#undecyl-8-bromooctanoate-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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